Cas no 53119-61-2 (2-Bromo-3-ethylthiophene)

• Product Name: 2-Bromo-3-ethylthiophene
• CAS No: 53119-61-2
• MF: C₆H₇BrS
• MW: 191.088779687881
• MDL: MFCD13185990
• CID: 56353
• PubChem ID: 14687764
• Update Time: 2025-06-08

2-Bromo-3-ethylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethylthiophene
• 2-bromo-3-ethyl-thiophene
• 3-Aethyl-2-brom-thiophen
• 3-ethyl-2-bromo-thiophene
• Thiophene,2-bromo-3-ethyl
• FT-0744561
• EN300-1894882
• SCHEMBL1548500
• ethyl-2-bromothiophene
• DTXSID40563003
• F82483
• MPTKQBAGXQUSMP-UHFFFAOYSA-N
• 53119-61-2
• AKOS015942458
• CS-0106558
• DB-313647
• DTXCID30513779

• MDL： MFCD13185990
• Inchi： 1S/C6H7BrS/c1-2-5-3-4-8-6(5)7/h3-4H,2H2,1H3
• InChI Key： MPTKQBAGXQUSMP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC

Computed Properties

• Exact Mass: 189.94500
• Monoisotopic Mass: 189.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 197.17°C at 760 mmHg
• Flash Point: 73.046°C
• Refractive Index: 1.568
• PSA: 28.24000
• LogP: 3.07300

2-Bromo-3-ethylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-3-ethylthiophene

Recent Advances in the Application of 2-Bromo-3-ethylthiophene (CAS: 53119-61-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-ethylthiophene (CAS: 53119-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, drug discovery, and material science. This heterocyclic compound, characterized by its bromine and ethyl substituents on the thiophene ring, serves as a crucial building block for the development of novel therapeutic agents and functional materials. Recent studies have explored its potential in the synthesis of bioactive molecules, highlighting its role in the modulation of biological targets and the enhancement of pharmacokinetic properties.

One of the key areas of research involving 2-Bromo-3-ethylthiophene is its utility in the synthesis of small-molecule inhibitors and agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of kinase inhibitors, which are pivotal in the treatment of various cancers. The bromine moiety facilitates cross-coupling reactions, enabling the introduction of diverse functional groups that enhance binding affinity and selectivity. Additionally, the ethyl group contributes to improved lipophilicity, which is critical for membrane permeability and oral bioavailability.

In the realm of material science, 2-Bromo-3-ethylthiophene has been employed in the fabrication of organic semiconductors and conductive polymers. A recent report in Advanced Materials showcased its incorporation into thiophene-based polymers, which exhibited remarkable charge transport properties and stability under ambient conditions. These findings underscore the compound's potential in the development of next-generation electronic devices, including flexible displays and biosensors. The ability to fine-tune its electronic properties through structural modifications further expands its applicability in optoelectronic applications.

Furthermore, the compound's role in agrochemical research has been explored, with studies indicating its efficacy as a scaffold for the design of novel pesticides. Researchers have leveraged its reactivity to synthesize derivatives that target specific enzymes in pests, offering a sustainable alternative to conventional agrochemicals. The environmental impact and biodegradability of these derivatives are currently under investigation, with preliminary results suggesting reduced toxicity to non-target organisms.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Bromo-3-ethylthiophene. Recent efforts have focused on optimizing reaction conditions to improve yield and minimize byproducts. For instance, a 2024 study in Organic Process Research & Development highlighted the use of palladium-catalyzed coupling reactions as a scalable and efficient method for its production. These developments are expected to facilitate its broader adoption in industrial applications.

In conclusion, 2-Bromo-3-ethylthiophene (CAS: 53119-61-2) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for the development of therapeutics, materials, and agrochemicals. Ongoing research aims to further elucidate its potential and address existing limitations, paving the way for innovative solutions in the life sciences and beyond.